Cas no 1805671-04-8 (2-Chloromethyl-5-methylnicotinaldehyde)

• Product Name: 2-Chloromethyl-5-methylnicotinaldehyde
• CAS No: 1805671-04-8
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 4802854
• Update Time: 2025-10-30

2-Chloromethyl-5-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-methylnicotinaldehyde

• Inchi： 1S/C8H8ClNO/c1-6-2-7(5-11)8(3-9)10-4-6/h2,4-5H,3H2,1H3
• InChI Key： GXITZRWZSQNMOY-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=CC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 1.1
• Topological Polar Surface Area: 30

Additional information on 2-Chloromethyl-5-methylnicotinaldehyde

Comprehensive Guide to 2-Chloromethyl-5-methylnicotinaldehyde (CAS No. 1805671-04-8): Properties, Applications, and Industry Insights

2-Chloromethyl-5-methylnicotinaldehyde (CAS No. 1805671-04-8) is a specialized nicotinaldehyde derivative gaining attention in pharmaceutical and agrochemical research. This compound, characterized by its chloromethyl and methyl functional groups, serves as a versatile building block for synthesizing complex molecules. Its unique structure enables applications in drug discovery, particularly in developing small-molecule inhibitors and biologically active intermediates.

Recent trends highlight growing interest in heterocyclic compounds like 2-Chloromethyl-5-methylnicotinaldehyde, driven by demands for targeted therapies and sustainable agrochemicals. Researchers frequently search for "nicotinaldehyde derivatives uses" or "CAS 1805671-04-8 supplier," reflecting its commercial and scientific relevance. The compound’s reactivity makes it valuable for C-C bond formation and cross-coupling reactions, aligning with the pharmaceutical industry’s focus on green chemistry and atom-efficient synthesis.

From a structural perspective, the aldehyde group in 2-Chloromethyl-5-methylnicotinaldehyde facilitates nucleophilic additions, while the chloromethyl moiety offers sites for further functionalization. These features are critical for designing kinase inhibitors or crop protection agents, addressing current needs in precision medicine and agricultural innovation. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a key factor for GMP-compliant production.

The compound’s stability under ambient conditions and solubility in polar organic solvents (e.g., DMSO, methanol) enhance its practicality. Industry queries such as "scalable synthesis of 2-Chloromethyl-5-methylnicotinaldehyde" underscore its process optimization potential. Environmental considerations also drive research into catalytic alternatives for its synthesis, reducing reliance on heavy metal catalysts.

In conclusion, 2-Chloromethyl-5-methylnicotinaldehyde (CAS 1805671-04-8) exemplifies the intersection of chemical innovation and industrial demand. Its role in advancing life sciences and material chemistry positions it as a compound of enduring significance, with ongoing studies exploring its structure-activity relationships and large-scale applications.